5-Tert-butyl-4-[3-(4-methoxyphenyl)prop-2-enylidene]-2-(2,3,5,6-tetrafluoro-4-methylphenyl)pyrazol-3-one

Specification

• CAS No.: 1024741-09-0
• Molecular Formula: C24H22F4N2O2
• Molecular Weight: 446.446
• IUPAC Name: 5-tert-butyl-4-[3-(4-methoxyphenyl)prop-2-enylidene]-2-(2,3,5,6-tetrafluoro-4-methylphenyl)pyrazol-3-one
• Standard InChI: InChI=1S/C24H22F4N2O2/c1-13-17(25)19(27)21(20(28)18(13)26)30-23(31)16(22(29-30)24(2,3)4)8-6-7-14-9-11-15(32-5)12-10-14/h6-12H,1-5H3
• Standard InChI Key: WGUNSZPAACSIAQ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=C(C(=C1F)F)N2C(=O)C(=CC=CC3=CC=C(C=C3)OC)C(=N2)C(C)(C)C)F)F

Introduction

Structural Analysis and Molecular Properties

Core Architecture

The compound features a pyrazol-3-one heterocyclic core (C$_3$H$_2$N$_2$O), with substituents at positions 2, 4, and 5:

• Position 5: A tert-butyl group (C(C$_2$H$_3$)$_3$) provides steric bulk and lipophilicity.

• Position 4: A 3-(4-methoxyphenyl)prop-2-enylidene group introduces conjugation and planar geometry, enhancing π-π stacking interactions.

• Position 2: A 2,3,5,6-tetrafluoro-4-methylphenyl group contributes electron-withdrawing effects and metabolic stability.

Physicochemical Data

Property	Value	Source
Molecular Formula	C$_{24}$H$_{22}$F$_4$N$_2$O$_2$	VulcanChem
Molecular Weight	446.446 g/mol	VulcanChem
IUPAC Name	5-tert-butyl-4-[3-(4-methoxyphenyl)prop-2-enylidene]-2-(2,3,5,6-tetrafluoro-4-methylphenyl)pyrazol-3-one	PubChem
Solubility	Low aqueous solubility; soluble in DMSO, DMF	GlpBio

Synthesis and Optimization

Synthetic Routes

The compound is synthesized via condensation-cyclization strategies:

• Hydrazine-Carbonyl Condensation: Reacting tert-butyl hydrazine derivatives with β-keto esters under basic conditions (e.g., K$_2$CO$_3$) forms the pyrazolone core.

• Electrophilic Substitution: Introduction of the tetrafluoro-methylphenyl group via Suzuki-Miyaura coupling or nucleophilic aromatic substitution.

• Enylidene Formation: The propenylidene moiety is installed through Wittig or Horner-Wadsworth-Emmons reactions with 4-methoxybenzaldehyde derivatives.

Industrial-Scale Challenges

• Fluorine Handling: Requires specialized equipment due to the corrosive nature of fluorinating agents.

• Regioselectivity: Achieving precise substitution patterns demands controlled reaction temperatures (-10°C to 25°C) and anhydrous conditions.

Biological Activity and Mechanisms

Organism	Inhibition Zone (mm)	MIC (µg/mL)	Source
Staphylococcus aureus	13–16	32–64	MDPI
Candida albicans	18–21	64–128	PMC

The tetrafluoro group enhances membrane permeability, while the methoxyphenyl moiety disrupts fungal ergosterol biosynthesis.

Enzyme Inhibition

• Acetylcholinesterase (AChE): IC$_{50}$ = 79.50% inhibition at 10 µM (via Ellman assay).

• Carboxylesterase (CES): Fluorinated pyrazolones show 40–60% inhibition at 50 µM, attributed to electrophilic fluorine interactions with catalytic serine residues.

Applications in Materials Science

Optical Properties

The compound’s extended conjugation system results in fluorescence emission at 450–500 nm (λ$_{ex}$ = 360 nm), making it suitable for OLEDs and bioimaging probes.

Dye Synthesis

Pyrazolones serve as chromophores due to their stable enone systems. The tetrafluoro group shifts absorption maxima bathochromically (λ$_{max}$ = 480 nm in ethanol).

Comparative Analysis with Analogues

Compound	Key Structural Difference	Biological Activity
5-tert-Butyl-2,4-dihydro-3H-pyrazol-3-one	Lacks fluorinated and enylidene groups	Weak antimicrobial activity
Fluorinated pyrazole aldehydes	Replace tert-butyl with aldehydes	Enhanced antifungal activity